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Compound of Interest

Compound Name: 1,1'-Sulfonyldiimidazole

Cat. No.: B1293689 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical safety, handling, and Material Safety Data Sheet

(MSDS) information for 1,1'-Sulfonyldiimidazole (SDI). The following sections detail the

physical and chemical properties, hazard classifications, personal protective equipment, and

emergency procedures necessary for the safe use of this versatile sulfonylating agent in a

research and development setting.

Core Safety and Property Data
1,1'-Sulfonyldiimidazole is a light cream-colored crystalline powder.[1] It is a valuable reagent

in organic synthesis, particularly for the preparation of N-sulfonyl derivatives and as a building

block in the synthesis of active pharmaceutical ingredients (APIs) and agrochemicals.[2]

However, its reactivity also necessitates careful handling and adherence to strict safety

protocols.

Physical and Chemical Properties
A summary of the key physical and chemical properties of 1,1'-Sulfonyldiimidazole is

presented in Table 1. This data is essential for proper storage and handling. The compound is

moisture-sensitive and should be stored in a tightly closed container under an inert atmosphere

at room temperature.[3]
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Property Value Reference

CAS Number 7189-69-7 [1][4]

Molecular Formula C₆H₆N₄O₂S [3][4]

Molecular Weight 198.20 g/mol [4]

Appearance

Light cream crystalline powder

/ White to pale yellow crystal

powder

[1]

Melting Point 135-137 °C [1]

Storage Temperature
Room temperature, under inert

atmosphere

Stability Moisture sensitive [3]

Hazard Identification and Classification
1,1'-Sulfonyldiimidazole is classified as a hazardous substance. The GHS hazard statements

and classifications are summarized in Table 2. It is crucial to understand these hazards to

implement appropriate safety measures. The compound is known to cause skin and serious

eye irritation, and may cause respiratory irritation.[5][6]

Hazard
Classification

Code Description Reference

Skin

Corrosion/Irritation
H315 Causes skin irritation [5][6]

Serious Eye

Damage/Eye Irritation
H319

Causes serious eye

irritation
[5][6]

Specific target organ

toxicity — single

exposure

H335
May cause respiratory

irritation
[5][6]

Signal Word Warning
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Safe Handling and Storage Protocols
Adherence to proper handling and storage procedures is paramount to ensure the safety of

laboratory personnel.

Personal Protective Equipment (PPE)
Appropriate personal protective equipment must be worn when handling 1,1'-
Sulfonyldiimidazole. Table 3 outlines the recommended PPE.

Protection Type Specification Reference

Eye/Face Protection Tight sealing safety goggles [3]

Skin Protection
Protective gloves and clothing

to prevent skin exposure
[3]

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 approved

respirator (e.g., N95 dust

mask) if exposure limits are

exceeded or irritation is

experienced.

[3]

Storage Conditions
Store 1,1'-Sulfonyldiimidazole in a tightly closed container in a cool, dry, and well-ventilated

area.[7] The compound is moisture-sensitive and should be stored under an inert atmosphere.

[3] Keep away from incompatible materials such as strong oxidizing agents, strong acids,

strong bases, and strong reducing agents.[3][7]

Emergency Procedures
In the event of an emergency, follow the established protocols for first aid and accidental

release.

First-Aid Measures
A general workflow for first aid after exposure to 1,1'-Sulfonyldiimidazole is illustrated below.
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Exposure Route

Immediate Action

Medical Attention

Inhalation

Move to fresh air.

Skin Contact

Wash off with soap and plenty of water.

Eye Contact

Rinse thoroughly with plenty of water for at least 15 minutes.

Ingestion

Rinse mouth with water.

Consult a physician.

Click to download full resolution via product page

Caption: First-aid procedures for different exposure routes.

Accidental Release Measures
In case of a spill, it is important to follow a structured clean-up procedure to minimize exposure

and environmental contamination.
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Spill Occurs

Evacuate personnel to safe areas.

Ensure adequate ventilation.

Wear appropriate personal protective equipment.

Sweep up and shovel.

Keep in suitable, closed containers for disposal.

Clean the affected area.

Dispose of as hazardous waste.

Spill Cleaned

Click to download full resolution via product page

Caption: Workflow for handling an accidental release of 1,1'-Sulfonyldiimidazole.
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Experimental Protocols
Detailed experimental protocols for the determination of toxicological and other safety-related

properties of 1,1'-Sulfonyldiimidazole are not readily available in the public domain. The data

presented in this guide is based on information provided in Material Safety Data Sheets from

various chemical suppliers. Researchers are advised to consult the specific MSDS provided

with their product and to conduct a thorough risk assessment before use.

Conclusion
1,1'-Sulfonyldiimidazole is a valuable chemical reagent with important applications in

research and development. However, its hazardous properties necessitate a thorough

understanding of its safety and handling requirements. By adhering to the guidelines outlined in

this technical guide, researchers can minimize risks and ensure a safe working environment.

Always consult the most up-to-date Material Safety Data Sheet from your supplier for the most

current and comprehensive information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1293689#1-1-sulfonyldiimidazole-safety-handling-
and-msds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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Phone: (601) 213-4426
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